Cas no 56552-80-8 ((2R)-3-(benzyloxy)propane-1,2-diol)

(2R)-3-(benzyloxy)propane-1,2-diol Properties

Names and Identifiers

• (R)-3-(Benzyloxy)propane-1,2-diol
• (R)-(+)-3-Benzyloxy-1,2-propanediol
• 1,2-Propanediol, 3-(phenylmethoxy)-, (2R)-
• 3-O-Benzyl-sn-glycerol
• 1-O-BENZYL-RAC-GLYCEROL
• 3-Benzyloxy-1,1-dimethoxypropane
• (R)-(+)-Glycerol α-Benzyl Ether
• 3-Benzyl-sn-glycerol
• (R)-3-Benzyloxy-1,2-propanediol
• (2R)-3-(benzyloxy)propane-1,2-diol
• LWCIBYRXSHRIAP-SNVBAGLBSA-N
• (r)-(+)-1-benzylglycerol
• (2R)-3-phenylmethoxypropane-1,2-diol
• 1-O-Benzyl-D-glycerol
• L-alpha-O-benzylglycerol
• 1-O-benzyl-(R)-glycerol
• 3-benzyloxypropane-1,2-diol
• (R)-Glycerol 1-benzyl ether
• EOS374
• BDBM36009
• (R)-3-benzyloxypropane-1,2-dio
• (R)-(-)-3-Benzyloxy-1,2-propanediol
• B2141
• (R)-(+)-3-Benzyloxy-1,2-propanediol, 99%
• (R)-3-(benzyloxy) propane-1,2-diol
• CS-W017112
• MFCD00067260
• (R)-(+)-Glycerol alpha-Benzyl Ether
• (R)-3-benzyloxypropane-1,2-diol
• SCHEMBL218661
• 56552-80-8
• AS-18923
• (R)-(+)-3-Benzyloxy-1,2-propanediol, puriss., >=99.0% (sum of enantiomers, GC)
• AKOS015839317
• E10194
• (R)-3-(benzyloxy)propane-1,2-diol
• 1-O-Benzyl-rac-glycerol
• +Expand

• MDL： MFCD00067260
• InChIKey： LWCIBYRXSHRIAP-SNVBAGLBSA-N
• Inchi： 1S/C10H14O3/c11-6-10(12)8-13-7-9-4-2-1-3-5-9/h1-5,10-12H,6-8H2/t10-/m1/s1
• SMILES： O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])[C@@]([H])(C([H])([H])O[H])O[H]

Computed Properties

• Exact Mass: 182.09400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 182.094
• Heavy Atom Count: 13
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• LogP: 0.55640
• PSA: 49.69000
• Refractive Index: n20/D 1.533
• Boiling Point: 355.1 ℃ at 760 mmHg
• Melting Point: 25-29 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: liquid
• Stability/Shelf Life: Stable, but moisture sensitive. Incompatible with strong oxidizing agents.
• Solubility: Not determined
• Specific Rotation: 5.5 º (c=20 in chloroform)
• Optical Activity: [α]20/D +5.5°, c = 20 in chloroform
• Density: 1.140 g/mL at 20 °C(lit.)

(2R)-3-(benzyloxy)propane-1,2-diol Security Information

• RTECS：TY3180000
• WGK Germany：3
• Safety Term：S22-S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R22
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：0-10°C
• Signal Word：Warning
• FLUKA BRAND F CODES：3-9

(2R)-3-(benzyloxy)propane-1,2-diol Customs Data

• HS CODE：2909499000
• Customs Data：

  China Customs Code:

  2909499000

  Overview:

  2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether